Cas no 65223-78-1 (CYTIDINE, 5-ETHYNYL-)

• Product Name: CYTIDINE, 5-ETHYNYL-
• CAS No: 65223-78-1
• MF: C₁₁H₁₃N₃O₅
• MW: 267.238022565842
• CID: 3419685
• PubChem ID: 18397420
• Update Time: 2025-04-21

CYTIDINE, 5-ETHYNYL- Chemical and Physical Properties

Names and Identifiers

• CYTIDINE, 5-ETHYNYL-
• 5-Ethynyl cytidine
• 4-Amino-1-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-ethynylpyrimidin-2(1H)-one
• 4-amino-1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-ethynylpyrimidin-2-one
• SCHEMBL4953391
• NE162957
• 5-EC
• 5-ethynylcytidine
• CHEBI:228294
• 5-ethynyl-cytidine
• 65223-78-1

• Inchi： 1S/C11H13N3O5/c1-2-5-3-14(11(18)13-9(5)12)10-8(17)7(16)6(4-15)19-10/h1,3,6-8,10,15-17H,4H2,(H2,12,13,18)/t6-,7-,8-,10-/m1/s1
• InChI Key： NCZFDEBKMUJQQO-FDDDBJFASA-N
• SMILES： OC[C@H]1O[C@@H](N2C=C(C#C)C(N)=NC2=O)[C@H](O)[C@@H]1O

Computed Properties

• Exact Mass: 267.08552052Da
• Monoisotopic Mass: 267.08552052Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 129Ų